Cas no 918668-58-3 (3,5-Dihydroxy-2-(hydroxymethyl)benzoic acid)

• Product Name: 3,5-Dihydroxy-2-(hydroxymethyl)benzoic acid
• CAS No: 918668-58-3
• MF: C₈H₈O₅
• MW: 184.146122932434
• CID: 771574
• Update Time: 2023-08-03

3,5-Dihydroxy-2-(hydroxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-dihydroxy-2-(hydroxymethyl)-
• 3,5-dihydroxy-2-(hydroxymethyl)benzoic acid
• 3,5-Dihydroxy-2-(hydroxymethyl)benzoic acid

• Inchi： 1S/C8H8O5/c9-3-6-5(8(12)13)1-4(10)2-7(6)11/h1-2,9-11H,3H2,(H,12,13)
• InChI Key： ZCLQMXZHBQFNLS-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC(C(=O)O)=C1CO)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 0.4
• Topological Polar Surface Area: 98